An In-depth Technical Guide on the Core Basic Properties of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine
An In-depth Technical Guide on the Core Basic Properties of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine
For Researchers, Scientists, and Drug Development Professionals
Introduction
4-Bromo-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic organic compound that has garnered significant interest in the field of medicinal chemistry. Its structural resemblance to endogenous purines allows it to function as a versatile scaffold in the design of kinase inhibitors, a class of targeted therapeutics with broad applications in oncology and immunology. This technical guide provides a comprehensive overview of the fundamental chemical, physical, and biological properties of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine, offering valuable insights for researchers and drug development professionals. The pyrazolo[3,4-d]pyrimidine core is an isostere of the adenine ring of adenosine triphosphate (ATP), enabling molecules that contain this scaffold to mimic hinge region binding interactions in the active sites of kinases[1].
Chemical and Physical Properties
The basic physicochemical properties of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine are summarized in the table below. These properties are essential for its handling, formulation, and application in experimental settings.
| Property | Value | Source |
| CAS Number | 30129-51-2 | [2] |
| Molecular Formula | C₅H₃BrN₄ | [2] |
| Molecular Weight | 199.01 g/mol | [2] |
| Appearance | White to light yellow powder/crystal | [3] |
| Melting Point | >350 °C (for the related 3-Bromo-1H-pyrazolo[3,4-d]pyrimidin-4-amine) | [3] |
| Solubility | Generally, pyrazolo[3,4-d]pyrimidines exhibit poor aqueous solubility but are soluble in organic solvents like DMF and DMSO. | [4] |
Synthesis and Spectroscopic Analysis
The synthesis of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine can be achieved through various synthetic routes, often involving the construction of the pyrazolopyrimidine core followed by a bromination step.
Experimental Protocol: Synthesis via Bromination
Materials:
-
1H-pyrazolo[3,4-d]pyrimidine
-
N-Bromosuccinimide (NBS)
-
Dimethylformamide (DMF)
Procedure:
-
Dissolve 1H-pyrazolo[3,4-d]pyrimidine in DMF in a round-bottom flask.
-
Add N-Bromosuccinimide (1.1 equivalents) to the solution.
-
Stir the reaction mixture at room temperature for several hours until the starting material is consumed (monitored by TLC).
-
Pour the reaction mixture into ice water to precipitate the product.
-
Collect the precipitate by filtration, wash with water, and dry under vacuum.
-
Purify the crude product by recrystallization or column chromatography.
A similar procedure for the iodination of 1H-pyrazolo[3,4-d]pyrimidin-4-amine using N-iodosuccinimide in DMF at 60 °C has been reported, suggesting that halogenation at the pyrazole ring is a feasible synthetic strategy[5].
Spectroscopic Data
The structural elucidation of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine is confirmed through various spectroscopic techniques.
¹H and ¹³C NMR Spectroscopy: While specific spectral data for 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine is not widely published, related pyrazolo[3,4-d]pyrimidine derivatives have been characterized by ¹H and ¹³C NMR spectroscopy[6][7]. The proton and carbon chemical shifts are influenced by the electron-withdrawing nature of the bromine atom and the aromaticity of the fused ring system.
Mass Spectrometry: Electron impact mass spectrometry (EI-MS) of pyrimidine derivatives typically shows the molecular ion peak, along with characteristic fragmentation patterns involving the loss of small molecules and cleavage of the heterocyclic rings[8]. The mass spectrum of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine would be expected to show a characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio).
Infrared (IR) Spectroscopy: The FT-IR spectrum of pyrazolo[3,4-d]pyrimidine derivatives displays characteristic absorption bands. For instance, the IR spectrum of a related compound, 4-hydrazinyl-N,1-diphenyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine, shows stretching bands at 3444, 3352, and 3190 cm⁻¹ corresponding to NH₂ and NH groups, respectively[9]. The IR spectrum of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine would exhibit characteristic peaks for N-H stretching and aromatic C-H and C=N vibrations.
Biological Activity and Signaling Pathways
The pyrazolo[3,4-d]pyrimidine scaffold is a key pharmacophore in the development of kinase inhibitors due to its structural similarity to adenine, enabling it to compete with ATP for binding to the kinase active site[1].
Mechanism of Kinase Inhibition
Derivatives of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine have been investigated as inhibitors of several protein kinases, including Src family kinases and Epidermal Growth Factor Receptor (EGFR). The pyrazolo[3,4-d]pyrimidine core typically forms one or more hydrogen bonds with the hinge region of the kinase domain, which is a critical interaction for potent inhibition[10]. The bromine atom at the 4-position can be strategically utilized to explore specific hydrophobic pockets within the active site, potentially enhancing selectivity and potency.
Src Kinase Inhibition
Src is a non-receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, migration, and angiogenesis. Its aberrant activation is implicated in various cancers[11]. Pyrazolo[3,4-d]pyrimidine derivatives have been extensively studied as Src inhibitors[11][12]. The general mechanism involves the pyrazolo[3,4-d]pyrimidine core binding to the ATP-binding pocket of the Src kinase domain, thereby preventing the phosphorylation of its downstream substrates.
Caption: Src Kinase Signaling Pathway and Inhibition.
EGFR Kinase Inhibition
The Epidermal Growth Factor Receptor (EGFR) is another key target in cancer therapy. Overexpression or mutation of EGFR can lead to uncontrolled cell growth. The pyrazolo[3,4-d]pyrimidine scaffold serves as a basis for the design of potent EGFR inhibitors[9][13]. These inhibitors compete with ATP for the binding site in the intracellular kinase domain of EGFR, thus blocking the downstream signaling cascades that promote cell proliferation. Molecular docking studies have shown that the pyrazolo[3,4-d]pyrimidine core can form crucial hydrogen bonds with key residues like Met793 in the hinge region of the EGFR kinase domain[5].
Caption: EGFR Signaling Pathway and Inhibition.
Experimental Protocol: In Vitro Kinase Assay
To evaluate the inhibitory activity of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine against a specific kinase, an in vitro kinase assay can be performed.
Materials:
-
Recombinant human kinase (e.g., Src or EGFR)
-
Kinase-specific substrate peptide
-
ATP
-
4-Bromo-1H-pyrazolo[3,4-d]pyrimidine (dissolved in DMSO)
-
Kinase assay buffer
-
Detection reagent (e.g., ADP-Glo™ Kinase Assay)
Procedure:
-
Prepare serial dilutions of 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine in kinase assay buffer.
-
In a 96-well plate, add the kinase, substrate peptide, and the test compound at various concentrations.
-
Initiate the kinase reaction by adding ATP.
-
Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a specified time (e.g., 60 minutes).
-
Stop the reaction and measure the kinase activity using a suitable detection method that quantifies either the amount of phosphorylated substrate or the amount of ADP produced.
-
Calculate the half-maximal inhibitory concentration (IC₅₀) value by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration. A detailed protocol for a luminescence-based kinase assay is provided by commercial kits like the Kinase-Glo Plus assay[14].
Caption: General Kinase Assay Workflow.
Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine. It is advisable to handle the compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
4-Bromo-1H-pyrazolo[3,4-d]pyrimidine represents a valuable building block in the design and synthesis of potent and selective kinase inhibitors. Its fundamental properties, including its chemical structure that mimics the adenine core of ATP, make it a privileged scaffold for targeting the ATP-binding site of various kinases. This technical guide has provided a comprehensive overview of its basic properties, synthetic considerations, spectroscopic characterization, and its role as an inhibitor of key signaling pathways implicated in cancer. Further research into the structure-activity relationships of its derivatives will undoubtedly lead to the development of novel therapeutic agents.
References
- 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 2. Discovery of new 1 H-pyrazolo[3,4- d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Design and synthesis of novel pyrazolo[4,3-d]pyrimidines as potential therapeutic agents for acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. pubs.rsc.org [pubs.rsc.org]
- 8. article.sapub.org [article.sapub.org]
- 9. Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. SYNTHESIS AND BIOLOGICAL EVALUATION OF NEW 4-AMINO-PYRAZOLO[3,4-d]PYRIMIDINES AS POTENTIAL SRC KINASE INHIBITORS [unige.iris.cineca.it]
- 12. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
- 13. tandfonline.com [tandfonline.com]
- 14. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - PMC [pmc.ncbi.nlm.nih.gov]
